Cas no 1803456-85-0 (4-Cyano-2,3-dimethyl-6-(trifluoromethoxy)pyridine)

• Product Name: 4-Cyano-2,3-dimethyl-6-(trifluoromethoxy)pyridine
• CAS No: 1803456-85-0
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 4801487
• Update Time: 2025-06-29

4-Cyano-2,3-dimethyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2,3-dimethyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H7F3N2O/c1-5-6(2)14-8(3-7(5)4-13)15-9(10,11)12/h3H,1-2H3
• InChI Key： WPEXUAVZGCMVFL-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=C(C)C(C)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 270
• XLogP3: 2.9
• Topological Polar Surface Area: 45.9

Additional information on 4-Cyano-2,3-dimethyl-6-(trifluoromethoxy)pyridine

4-Cyano-2,3-Dimethyl-6-(Trifluoromethoxy)Pyridine

The compound 4-Cyano-2,3-Dimethyl-6-(Trifluoromethoxy)Pyridine, with the CAS number 1803456-85-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyridine ring structure, which serves as a versatile platform for various functional groups. The presence of a cyano group at the 4-position, methyl groups at the 2 and 3 positions, and a trifluoromethoxy group at the 6-position endows this molecule with unique electronic and steric properties.

Recent studies have highlighted the potential of 4-Cyano-2,3-Dimethyl-6-(Trifluoromethoxy)Pyridine as a building block in the synthesis of advanced materials. For instance, researchers have explored its role in the development of novel coordination polymers and metal-organic frameworks (MOFs). The cyano group acts as a strong electron-withdrawing moiety, which enhances the reactivity of the pyridine ring. This property makes it an ideal candidate for applications in catalysis and electronic devices.

In addition to its structural versatility, this compound has shown promise in pharmacological applications. The trifluoromethoxy group contributes to high lipophilicity and metabolic stability, which are desirable traits in drug design. Recent findings suggest that derivatives of 4-Cyano-2,3-Dimethyl-6-(Trifluoromethoxy)Pyridine may exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. These results underscore its potential as a lead compound in drug discovery programs.

The synthesis of 4-Cyano-2,3-Dimethyl-6-(Trifluoromethoxy)Pyridine typically involves multi-step organic reactions. A common approach includes the nucleophilic substitution of a suitable pyridine precursor with a trifluoromethoxy group followed by alkylation to introduce the methyl substituents. The final step involves introducing the cyano group through a cyanation reaction. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that 4-Cyano-2,3-Dimethyl-6-(Trifluoromethoxy)Pyridine exhibits low toxicity to aquatic organisms under standard testing conditions. However, further investigations are required to assess its long-term persistence and degradation pathways in various environmental matrices.

In conclusion, 4-Cyano-2,3-Dimethyl-6-(Trifluoromethoxy)Pyridine is a multifaceted compound with applications spanning materials science, pharmacology, and catalysis. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop innovative solutions across diverse scientific disciplines.